Cas no 2523-42-4 (2-Iodo-9H-fluorene)

2-Iodo-9H-fluorene Properties

Names and Identifiers

• 2-Iodo-9H-fluorene
• 2-IODOFLUORENE
• Iodofluorene
• 2-IODO-6-METHYLPYRIDIN-3-OL
• (9H-Fluorene-2-yl) iodide
• 3-Iodoethylbenzene
• 2-iodanyl-9H-fluorene
• 2-Jod-fluoren
• 9H-Fluorene,2-iodo
• 9H-Fluorene, 2-iodo-
• 2-iodo-fluorene
• NSC12354
• 2-iodo-9H- fluorene
• Maybridge1_002237
• 2-IODO-9H-FLOURENE
• KSC203I0L
• 9H-FLUORENE, 2-IODO
• C13H9I
• HMS547N15
• VNYQUOAQPXGXQO-UHFFFAOYSA-
• VNYQUOAQPXGXQO-UHFFFAOYSA-N
• SBB054662
• TRA0071303
• RP06746
• AM84836
• NE10787
• S
• DTXSID40279334
• SB66934
• AKOS001061208
• 2-Iodofluorene; NSC 12354
• SCHEMBL481172
• FD14026
• Z56926512
• NSC 12354
• AC-24444
• SY036407
• FT-0612657
• EN300-17399
• 2-iodo-9H-fluorene;2-Iodofluorene
• 2-Iodofluorene, 98%
• 2523-42-4
• A817725
• InChI=1/C13H9I/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• I0793
• AS-48895
• NSC-12354
• MFCD00019049
• CS-0020123
• DB-015107
• +Expand

• MDL： MFCD00019049
• InChIKey： VNYQUOAQPXGXQO-UHFFFAOYSA-N
• Inchi： 1S/C13H9I/c14-11-5-6-13-10(8-11)7-9-3-1-2-4-12(9)13/h1-6,8H,7H2
• SMILES： IC1C([H])=C([H])C2C3=C([H])C([H])=C([H])C([H])=C3C([H])([H])C=2C=1[H]

Computed Properties

• Exact Mass: 291.97500
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 291.975
• Heavy Atom Count: 14
• Complexity: 213
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 3.86240
• PSA: 0.00000
• Refractive Index: 1.711 
• Boiling Point: 375.6℃ at 760 mmHg
• Melting Point: 126-129 °C
• Flash Point: 170.6°C
• Density: 1.714

2-Iodo-9H-fluorene Security Information

• Symbol: GHS07 GHS09
• WGK Germany：3
• Safety Term：S24/25
• Safety Instruction： S61
• Risk Phrases：R51/53
• Dangerous goods sign： N
• Hazardous Material transportation number：UN 3077 9/PG 3
• Hazard Statement： H319,H411
• Warning Statement： P273,P305+P351+P338
• Prompt：warning
• PackingGroup：III
• Risk Phrases： 51/53
• Signal Word：Warning
• HazardClass：9

2-Iodo-9H-fluorene Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Halides